Cas no 951977-12-1 (9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951977-12-1
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5432050
• Update Time: 2025-10-29

9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-cyclohexyl-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C23H23NO3/c25-22-18-11-12-21-19(13-24(15-27-21)17-9-5-2-6-10-17)23(18)26-14-20(22)16-7-3-1-4-8-16/h1,3-4,7-8,11-12,14,17H,2,5-6,9-10,13,15H2
• InChI Key： CDSSJNBBUSAVCW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4)=COC3=C2CN(C2CCCCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Chemical Profile of 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 951977-12-1)

9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, identified by its Chemical Abstracts Service (CAS) number 951977-12-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the chromeno[8,7-e]1,3oxazinone class, a scaffold that has been increasingly explored for its potential biological activities and mechanistic insights into various biochemical pathways.

The molecular structure of 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one features a fused system of a chromene ring and an oxazinone moiety, both of which are known to contribute to the compound's pharmacological properties. The presence of a cyclohexyl substituent at the 9-position and a phenyl group at the 3-position introduces steric and electronic influences that can modulate interactions with biological targets. This dual substitution pattern is particularly noteworthy in the context of drug design, as it allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the chromeno[8,7-e]1,3oxazinone core can engage with various protein targets through hydrogen bonding networks and hydrophobic interactions. The cyclohexyl group may serve as a key pharmacophore for anchoring into hydrophobic pockets of enzymes or receptors, while the phenyl ring can participate in π-stacking interactions with aromatic residues in biological macromolecules. These insights are critical for rational drug design and optimization.

In the realm of medicinal chemistry, heterocyclic compounds like 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one are often investigated for their potential therapeutic applications. The oxazinone moiety is particularly interesting due to its ability to undergo bioconversion or metabolic activation into reactive intermediates that can interfere with pathological signaling pathways. For instance, derivatives of oxazinones have been reported to exhibit antimicrobial and anti-inflammatory properties by modulating enzyme activities such as kinases or proteases. The structural features of this compound make it a promising candidate for further exploration in these areas.

The synthesis of 9-cyclohexyl-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the chromeno[8,7-e]1,3oxazinone core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to establish carbon-carbon bonds between the chromene and oxazinone fragments. Additionally, protecting group strategies have been essential to ensure regioselective functionalization at the desired positions.

From a pharmacokinetic perspective, 9-cyclohexyl-3-phenyl-4H,, 8 H,, 9 H,, 10 H-chromeno[8,, 7-e]1,, 3 oxazinone exhibits interesting properties that could influence its clinical utility. The bulky cyclohexyl group may enhance oral bioavailability by reducing metabolic clearance via cytochrome P450 enzymes. Meanwhile, the phenyl ring could contribute to tissue distribution by interacting with lipophilic compartments within cells. These characteristics are being further investigated through in vitro and in vivo studies to assess their impact on drug delivery systems.

Recent preclinical studies have highlighted the potential of chromeno[8,, 7-e]1,, 3 oxazinones as scaffolds for developing novel therapeutics. Specifically, derivatives analogous to 9-cyclohexyl-3 phenyl -4 H , 8 H , 9 H , 10 H -chromeno [ 8 , 7 - e ] -1 , 3 oxazin -4 one have shown promise in inhibiting aberrant signaling pathways associated with cancer cell proliferation. Mechanistic studies suggest that these compounds may disrupt microtubule dynamics or interfere with epigenetic modifiers by binding to specific protein targets within cancer cells. Such findings align with broader trends in oncology research toward targeting multiple pathways simultaneously.

The versatility of heterocyclic structures like chromeno[8,, 7-e]1,, 3 oxazinones extends beyond oncology applications; they are also being explored for neurological disorders such as Alzheimer's disease or Parkinson's disease where dysregulation of protein misfolding occurs. The ability of these compounds to modulate chaperone activity or amyloid aggregation makes them attractive candidates for further development into disease-modifying therapies. The unique structural features—including both rigid aromatic systems (chromene) and flexible aliphatic moieties (cyclohexyl)—are thought to contribute significantly toward achieving desired pharmacological outcomes.

In conclusion, 951977 -12 -1 represents an intriguing chemical entity with significant untapped potential across multiple therapeutic areas due primarily to its sophisticated molecular architecture combining functional groups known for biological activity while maintaining favorable physicochemical attributes . As research continues using sophisticated synthetic techniques coupled advanced biophysical tools like X-ray crystallography , more detailed understanding about how exactly this molecule interacts will emerge . This knowledge will undoubtedly inform next-generation drug discovery efforts aimed at addressing unmet medical needs through innovative molecular design strategies .